6-(4-Chlorophenyl)hexanoic acid

• CAS No.: 54887-73-9
• Molecular Formula: C12H15ClO2
• Molecular Weight: 226.70 g/mol
• IUPAC Name: 6-(4-chlorophenyl)hexanoic acid
• InChI: InChI=1S/C12H15ClO2/c13-11-8-6-10(7-9-11)4-2-1-3-5-12(14)15/h6-9H,1-5H2,(H,14,15)
• InChI Key: YKKKNWFYJMOSLZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCCCCC(=O)O)Cl

Description

6-(4-Chlorophenyl)hexanoic acid is a useful research compound. Its molecular formula is C12H15ClO2 and its molecular weight is 226.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 49.3 g (0.219 mole) of 6-(p-chlorophenyl)hex-5-enoic acid, 3.0 g of 10% Pd/C, and 300 ml of ethyl acetate was hydrogenated at 45 psi and room temperature for 20 hours. The catalyst was removed by filtration through a Celite pad, and the filtrate concentrated to give 21.3 g (43%) of V as an oil, which was used without further purification.